Cas no 62935-32-4 (Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester)

Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester structure
62935-32-4 structure
Product Name:Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester
CAS No:62935-32-4
MF:C12H19F3O4
MW:284.27207493782
CID:428629
PubChem ID:71381794
Update Time:2025-04-19

Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester
    • bis(2-methylpropyl) 2-(trifluoromethyl)propanedioate
    • 62935-32-4
    • Bis(2-methylpropyl) (trifluoromethyl)propanedioate
    • DTXSID50804217
    • Inchi: 1S/C12H19F3O4/c1-7(2)5-18-10(16)9(12(13,14)15)11(17)19-6-8(3)4/h7-9H,5-6H2,1-4H3
    • InChI Key: AQWNGHVEYQFBQZ-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)OCC(C)C)C(=O)OCC(C)C)(F)F

Computed Properties

  • Exact Mass: 284.12357
  • Monoisotopic Mass: 284.12354357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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